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Executive Summary: The Precision Imperative

In high-stakes drug development and hydrometallurgical separation, ambiguity is a liability.
Triisopentylamine (TIPA), a sterically hindered tertiary amine, is frequently misidentified due
to archaic nomenclature persisting alongside IUPAC standards. This guide eliminates that
ambiguity.

TIPAis critical in Liquid-Liquid Extraction (LLE) processes, serving as an extractant for organic
acids (e.g., citric, lactic) and metal anionic complexes. Its high boiling point (265-270°C) and
hydrophobicity make it superior to lower-molecular-weight amines for preventing solvent losses
during raffinate separation. This document provides the definitive synonym map, physical
profile, and a self-validating extraction protocol to ensure reproducibility in your workflows.

Nomenclature Architecture & Synonyms

The primary confusion stems from the historical use of "Amyl" (derived from amylum, starch)
versus the systematic "Pentyl" (Greek pente, five). In supply chain databases, these terms are
used interchangeably, leading to duplicate inventory entries or procurement errors.
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The Synonym Matrix

Category Primary Identifier Technical Context

Standard industrial

Common Name Triisopentylamine ) )

designation.

Common in older literature
Legacy Name Triisoamylamine (pre-1990s) and some Asian

markets.

The structural truth. Defines
IUPAC Name Tris(3-methylbutyl)amine the carbon backbone

branching.

) Full IUPAC expansion, rarely
_ 3-methyl-N,N-bis(3- ) )
Systematic ) used in commerce but vital for
methylbutyl)butan-1-amine
patent searches.

The unique numerical

CAS Number 645-41-0 i ]
fingerprint.
QKVUSSUOYHTOFQ- Digital identifier for database
InChl Key _ -
UHFFFAOYSA-N interoperability.

Structural Logic Visualization

The following diagram maps the linguistic hierarchy to the physical structure, resolving the "Iso"
vs. "Sec" ambiguity.
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Target Molecule: C15H33N

CAS: 645-41-0

Systematic [Industrial “\ Historical

Tris(3-methylbutyl)amine Triisopentylamine Triisoamylamine

Structure Logic:
Tertiary Amine (N) + 3x Isopentyl Groups
(Isopentyl = 3-methylbutyl)

Click to download full resolution via product page

Figure 1: Nomenclature hierarchy for CAS 645-41-0. The central CAS registry number acts as
the bridge between historical legacy names and systematic IUPAC definitions.

Physicochemical Profile

Understanding these properties is not just about identification; it dictates process engineering.
For example, the density (0.78 g/mL) ensures TIPA resides in the upper phase during aqueous
extraction, a critical factor for separator design.
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Property Value Operational Implication
Required for stoichiometric
Molecular Weight 227.43 g/mol calculations in acid-base
complexation.
Allows recovery of volatile
Boiling Point 265-270 °C solvents (diluents) without
losing the amine extractant.
Ensures rapid phase
Density (20°C) 0.782 g/mL separation from aqueous
layers (typically >1.0 g/mL).
) ] Requires a non-polar diluent
. Insoluble in water; Soluble in
Solubility (e.g., Kerosene, Octanol) for
Ethanol, Ether, Chloroform o )
liquid extraction processes.
Sufficiently basic to extract
pKa (Est) ~10.6 weak organic acids (Citric,

Lactic) via proton transfer.

Application: Reactive Extraction Protocol

Context: TIPA is widely used to extract carboxylic acids from fermentation broths. The amine

acts as a base, forming an ion-pair complex with the acid in the organic phase.

The Challenge: Pure TIPA is too viscous and can form a third phase (emulsion) if the complex

concentration gets too high. The Solution: Use a Diluent (carrier solvent) and a Modifier

(alcohol) to solubilize the complex.

Protocol: Extraction of Citric Acid (Self-Validating)

Objective: Extract Citric Acid from an aqueous feed using TIPA.

Reagents:

o Extractant: Triisopentylamine (CAS 645-41-0)[1][2][3][4][5]

e Diluent: 1-Octanol (CAS 111-87-5) — Chosen to prevent third-phase formation.
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e Feed: Aqueous Citric Acid solution (0.5 M).

Workflow Steps:

o Preparation of Organic Phase (The "Solvent"):
o Mix TIPA with 1-Octanol to achieve a 30% (v/v) amine concentration.

o Causality: 30% is the "Goldilocks" zone. Higher concentrations increase viscosity (slowing
mass transfer); lower concentrations reduce capacity.

e Pre-Equilibration (Quality Check):
o Wash the organic phase with a small volume of distilled water.

o Validation: Measure the pH of the wash water. It should be neutral. If alkaline, water-
soluble impurities are present in the amine.

o Contacting (Extraction):

o Combine Organic Phase and Aqueous Feed in a 1:1 volume ratio in a separatory funnel or
centrifugal contactor.

o Agitate vigorously for 10 minutes at 25°C.
o Mechanism:
o (Where

is TIPA and

is the citrate anion).
e Phase Separation:
o Allow phases to settle. TIPA (Organic) will be the top layer.

o Observation: Interface must be sharp. Rag layers indicate particulate contamination or
emulsion.
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e Mass Balance Validation (The "Trust" Step):

o Titrate the aqueous raffinate (bottom layer) with NaOH to determine remaining acid

concentration.
o Calculate Extraction Efficiency (
):
o Success Criteria: For Citric Acid with TIPA/Octanol,

should exceed 85% in a single stage.

Process Logic Visualization
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Figure 2: Liquid-Liquid Extraction workflow using TIPA. The "Validation" step ensures the

theoretical distribution coefficient is met in practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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